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Compound Name:

carboximidamide
CAS No.: 765224-12-2
Cat. No.: B1422473

Get Quote

Technical Monograph: 2-Chloropyridine-4-
carboximidamide

Physicochemical Profile, Synthetic Methodology, and Medicinal Chemistry Applications

Executive Summary

2-Chloropyridine-4-carboximidamide (also known as 2-chloroisonicotinimidamide) is a
critical heterocyclic intermediate employed in the synthesis of serine protease inhibitors,
particularly those targeting Factor Xa and Thrombin. Characterized by a highly basic amidine
moiety attached to an electron-deficient chloropyridine scaffold, this compound serves as a
robust P1 pharmacophore, capable of forming high-energy salt bridges with aspartate residues
iIn enzyme active sites. This guide provides a comprehensive technical analysis of its
physicochemical properties, synthetic routes, and handling protocols for drug discovery
applications.[1]
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Chemical Identity & Structural Analysis[2][3][4][5]
I | Identifi

Property Detail
IUPAC Name 2-Chloropyridine-4-carboximidamide
Common Name 2-Chloroisonicotinimidamide
CAS Number (Free Base) 765224-12-2
CAS Number (HCI Salt) 82019-89-4
Molecular Formula CeHeCINs (Free Base) / CeéH7Cl2N3 (HCI Salt)
) 155.59 g/mol (Free Base) / 192.05 g/mol (HCI
Molecular Weight
Salt)
SMILES NC(=N)clccnc(Cl)cl
IONKMFGAXKCLMI-UHFFFAOYSA-N (HCI
InChl Key

Salt)

Structural Dynamics: Tautomerism & Protonation

The amidine group exhibits tautomeric equilibrium between two equivalent forms. In
physiological conditions (pH 7.4), the molecule exists predominantly as the cationic species,
protonated at the imine nitrogen. The 2-chloro substituent exerts an inductive electron-
withdrawing effect (-1), which slightly reduces the basicity of the amidine relative to the
unsubstituted pyridine analog, while simultaneously deactivating the pyridine nitrogen.

Figure 1: Tautomeric equilibrium and protonation to the biologically active cationic species.

Physiological Species (pH 7.4)
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Physicochemical Profile
Solid State Properties

The compound is most stable and commercially available as the monohydrochloride salt.
o Appearance: White to off-white crystalline powder.[2]

e Melting Point: 248-250 °C (decomposition).[3] High lattice energy indicates strong
intermolecular hydrogen bonding in the crystal lattice.

e Hygroscopicity: Moderate. The salt form can absorb atmospheric moisture; storage under
desiccant is required to prevent hydrolysis to the amide.

Solution State Properties

e Solubility:

o Water: High (>50 mg/mL for HCI salt).

o DMSO: Soluble.[4][5]

o Non-polar solvents (Hexane, DCM): Insoluble (salt form).
o Acidity (pKa):

o Amidine Group:[6] Estimated ~9.8 — 10.5. The electron-withdrawing 2-chloropyridine ring
lowers the pKa compared to benzamidine (~11.6), making it a slightly weaker base but still
fully ionized at physiological pH.

o Pyridine Nitrogen:[7][8][5][6] < 2.0. The protonation of the pyridine nitrogen is suppressed
by the cationic charge on the amidine and the electron-withdrawing chlorine.

e Lipophilicity (LogD):

o LogP (Neutral): ~0.8 (Predicted).
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o LogD (pH 7.4): <-1.5. The compound partitions almost exclusively into the aqueous phase
in biological assays due to ionization.

Synthetic Methodology: The Pinner Protocol[1][15]
[16]

The most reliable synthesis proceeds via the Pinner reaction, converting 2-
chloroisonicotinonitrile to the amidine via an imidate intermediate. This method avoids the
harsh conditions of direct amination and minimizes hydrolysis byproducts.

Reaction Scheme

¢ Activation: Nitrile + HCI/MeOH

Methyl imidate hydrochloride (Pinner Salt).

e Amination: Imidate + NHs

Amidine hydrochloride.
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2-Chloroisonicotinonitrile
(CAS: 10366-35-5 Precursor)

l

Step 1: Pinner Reaction
(Dry HCI(g), MeOH, 0°C)

l

Imidate Ester HCI
(Unstable Intermediate)

l

Step 2: Aminolysis
(NH3 in MeOH/EtOH)

l

2-Chloropyridine-4-carboximidamide HCI
(CAS: 82019-89-4)

Figure 2: Synthetic workflow via Pinner reaction.

Click to download full resolution via product page

Detailed Protocol

e Imidate Formation:

[¢]

Dissolve 2-chloroisonicotinonitrile (1.0 eq) in anhydrous methanol (10 vol).

Cool to 0°C under N2 atmosphere.

[¢]

Bubble dry HCI gas through the solution until saturation (approx. 30 mins).

[e]

Stir at 0-5°C for 12—24 hours. Monitor by TLC (disappearance of nitrile).

o
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o Critical Step: Evaporate solvent in vacuo below 30°C to obtain the imidate hydrochloride
as a moisture-sensitive solid. Do not expose to humid air.

e Amidine Formation:

[¢]

Redissolve the crude imidate residue in anhydrous ethanol (or methanol).

Cool to 0°C.

[e]

o

Add 7N NHs in methanol (3.0 eq) dropwise.

[¢]

Allow to warm to room temperature and stir for 4—6 hours.

o

Concentrate the mixture. Recrystallize the residue from Ethanol/Ether or Isopropanol to
yield the pure hydrochloride salt.

Medicinal Chemistry Applications
Pharmacophore Mapping

This molecule is a "privileged structure” for S1 pocket binding in trypsin-like serine proteases.

e S1 Pocket Interaction: The amidine group mimics the guanidine of arginine. It forms a
bidentate salt bridge with the carboxylate of Asp189 (in Factor Xa/Thrombin) or Asp194 (in
Trypsin).

» Scaffold Utility: The 2-chloropyridine ring provides a vector for further substitution. The
chlorine atom can be displaced via SNAr reactions with amines or alkoxides to extend the
molecule into the S4 pocket, increasing potency and selectivity.

Stability Considerations in Drug Design

While the amidine is crucial for binding, it is metabolically labile (prodrugs like amidoximes are
often used to improve oral bioavailability) and chemically sensitive to hydrolysis.

e Hydrolysis: In basic aqueous solution (pH > 10), the amidine hydrolyzes to the amide (2-
chloroisonicotinamide).

e Metabolism: Can be hydroxylated to form N-hydroxyamidines by CYP450 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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